2-Fluorophenylhydrazine hydrochloride

• IUPAC Name: (2-fluorophenyl)hydrazine;hydrochloride
• InChI: InChI=1S/C6H7FN2.ClH/c7-5-3-1-2-4-6(5)9-8;/h1-4,9H,8H2;1H
• InChI Key: VFZYLSYYMHFPSY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NN)F.Cl
• Molecular Formula: C6H8ClFN2
• DSSTOX Substance ID: DTXSID00951846
• Molecular Weight: 162.59 g/mol
• CAS RN: 2924-15-4, 40594-36-3

Description

2-Fluorophenylhydrazine hydrochloride is a chemical compound that is not directly mentioned in the provided papers. However, its synthesis and analysis can be inferred from similar compounds discussed in the research. For instance, the synthesis of 4-chloro-2-fluorophenylhydrazine is described, which involves diazotization and reduction reactions starting from 2-fluoroaniline . This suggests that 2-fluorophenylhydrazine hydrochloride could be synthesized through similar methods, with the potential for high yield and purity.

Synthesis Analysis

The synthesis of related compounds involves several steps, including acylation, chlorination, and hydrolysis, followed by diazotization and reduction reactions . These methods are indicative of the potential procedures that could be applied to synthesize 2-fluorophenylhydrazine hydrochloride. The high yield (87.1%) and purity reported for the synthesis of 4-chloro-2-fluorophenylhydrazine suggest that the synthesis of 2-fluorophenylhydrazine hydrochloride could also be efficient and yield a product of high purity .

Molecular Structure Analysis

While the molecular structure of 2-fluorophenylhydrazine hydrochloride is not directly analyzed in the papers, the structure of a similar compound, 4-chloro-2-fluorophenylhydrazine, was confirmed by IR spectroscopy . This implies that infrared spectroscopy could be a suitable technique for analyzing the molecular structure of 2-fluorophenylhydrazine hydrochloride as well.

Chemical Reactions Analysis

The papers provided do not detail the chemical reactions specific to 2-fluorophenylhydrazine hydrochloride. However, the reaction of phenylhydrazine derivatives with 2-chlorobenzaldehyde to form fluorescent Schiff bases is mentioned . This indicates that 2-fluorophenylhydrazine could potentially participate in similar reactions, forming Schiff bases that could be analyzed fluorometrically.

Physical and Chemical Properties Analysis

The physical and chemical properties of 2-fluorophenylhydrazine hydrochloride are not directly reported. However, the melting point range for 4-chloro-2-fluorophenylhydrazine is given as 59-60°C , which provides a reference point for the potential physical properties of 2-fluorophenylhydrazine hydrochloride. Additionally, the interaction of fluphenazine hydrochloride with lipid bilayers, as studied by ATR-IR and 31P NMR , suggests that hydrazine derivatives can interact with biological membranes, which could be relevant for the physical and chemical behavior of 2-fluorophenylhydrazine hydrochloride in biological systems.

Scientific Research Applications

• Chemical Synthesis and Organic Chemistry :

  • 2-Fluorophenylhydrazine hydrochloride is used in the synthesis of various chemical compounds. For instance, Zhong-liang (2010) demonstrated its role in the synthesis of 4-chloro-2-fluorophenylhydrazine through diazotization and reduction reactions (G. Zhong-liang, 2010).
  • Khlebnikova et al. (2008) explored its use in creating polyfluoroalkyl-containing indazolones, highlighting its role in generating compounds with potential pharmaceutical applications (T. Khlebnikova, V. Isakova, A. V. Baranovskii, F. A. Lakhvich, 2008).

• Environmental Science and Detection Methods :

  • Zhu et al. (2019) developed a ratiometric fluorescent probe utilizing derivatives of 2-Fluorophenylhydrazine hydrochloride for the detection of hydrazine in environmental and biological samples, indicating its utility in environmental monitoring (Meiqing Zhu et al., 2019).

• Pharmacology and Medicinal Chemistry :

  • In the realm of pharmacology, the compound has been used in the development of novel medications. For instance, McCall et al. (1986) described the synthesis of 7-(trifluoromethyl)-4-aminoquinolines, a new class of hypotensive agents, where derivatives of 2-Fluorophenylhydrazine hydrochloride were instrumental (J. Mccall et al., 1986).

• Biochemistry and Cell Biology :

  • It has also found applications in biochemistry, such as in studies investigating cellular processes. For example, Feliu (1988) used it in the synthesis of radiolabelled glucocorticoids for potential use in positron emission tomographic studies, demonstrating its utility in biochemical research (A. L. Feliu, 1988).

Safety And Hazards

2-Fluorophenylhydrazine hydrochloride is considered hazardous. It may cause skin irritation, serious eye irritation, an allergic skin reaction, respiratory irritation, and is suspected of causing cancer. It is toxic if swallowed, in contact with skin, or if inhaled.

Q & A

Q1: What is the role of 2-fluorophenylhydrazine hydrochloride in the synthesis of the neuropeptide Y antagonist described in the paper?

A1: 2-Fluorophenylhydrazine hydrochloride serves as a key building block in the multi-step synthesis of the neuropeptide Y antagonist. It reacts with an acrylonitrile derivative (compound 5 in the paper) to form the aminopyrazole intermediate (compound 3b). This intermediate is then coupled with a spirolactone carboxylic acid intermediate (compound 2a) to ultimately yield the target neuropeptide Y antagonist (compound 1). This convergent synthetic strategy highlights the importance of 2-fluorophenylhydrazine hydrochloride in constructing the final molecule. []